Cas no 1935221-82-1 (4H-Pyrrolo[3,2-b]pyridine, 7-methyl-)

• Product Name: 4H-Pyrrolo[3,2-b]pyridine, 7-methyl-
• CAS No: 1935221-82-1
• MF: C₈H₈N₂
• MW: 132.162521362305
• CID: 5182420
• Update Time: 2025-05-20

4H-Pyrrolo[3,2-b]pyridine, 7-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrrolo[3,2-b]pyridine, 7-methyl-

• Inchi： 1S/C8H8N2/c1-6-2-4-9-7-3-5-10-8(6)7/h2-5,9H,1H3
• InChI Key： BHPWHIPGPRUTKQ-UHFFFAOYSA-N
• SMILES： C12=CC=NC1=C(C)C=CN2

Additional information on 4H-Pyrrolo[3,2-b]pyridine, 7-methyl-

Introduction to 4H-Pyrrolo[3,2-b]pyridine, 7-methyl- (CAS No. 1935221-82-1)

4H-Pyrrolo[3,2-b]pyridine, 7-methyl- is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural and pharmacological properties. This compound, identified by its Chemical Abstracts Service (CAS) number 1935221-82-1, belongs to the pyrrolopyridine class of molecules, which are known for their diverse biological activities and potential applications in drug development.

The molecular structure of 4H-Pyrrolo[3,2-b]pyridine, 7-methyl- features a fused ring system consisting of a pyrrole ring and a pyridine ring, with a methyl substituent at the 7-position. This specific arrangement contributes to its distinct chemical reactivity and biological interactions. The presence of both nitrogen atoms in the heterocyclic system allows for various possible interactions with biological targets, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in 4H-Pyrrolo[3,2-b]pyridine, 7-methyl- due to its potential as a building block for drug discovery. Researchers have explored its derivatives and analogs to identify compounds with enhanced pharmacological properties. One of the most compelling aspects of this molecule is its ability to modulate multiple biological pathways simultaneously. This multitargeting capability is particularly attractive in the development of drugs that aim to treat complex diseases.

Recent studies have highlighted the therapeutic potential of 4H-Pyrrolo[3,2-b]pyridine, 7-methyl- in the treatment of various disorders. For instance, researchers have investigated its role in inhibiting kinases and other enzymes involved in cancer progression. The compound's ability to bind to these targets with high affinity suggests that it could be developed into a potent anticancer agent. Additionally, preclinical studies have shown promising results in using derivatives of 4H-Pyrrolo[3,2-b]pyridine, 7-methyl- to target neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 4H-Pyrrolo[3,2-b]pyridine, 7-methyl- involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methyl group at the 7-position is particularly critical, as it influences the compound's overall bioactivity. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacokinetic properties of 4H-Pyrrolo[3,2-b]pyridine, 7-methyl- are also subjects of extensive research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and safety profile. Computational modeling and experimental studies have been used to predict and validate these properties. Such efforts are essential for translating preclinical findings into clinical success.

In conclusion,4H-Pyrrolo[3,2-b]pyridine, 7-methyl- (CAS No. 1935221-82-1) represents a promising scaffold for drug discovery with significant potential in addressing various diseases. Its unique structural features and biological activities make it an attractive candidate for further exploration. As research continues to uncover new applications and optimize synthetic methodologies,this compound is poised to play a crucial role in the development of next-generation therapeutics.